Cas no 2171410-90-3 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid
• CAS No: 2171410-90-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5972880
• PubChem ID: 165561881
• Update Time: 2025-05-23

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid
• 2171410-90-3
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylcyclohexane-1-carboxylic acid
• EN300-1572515

• Inchi： 1S/C28H34N2O5/c1-3-10-24(25(31)30-28(2)16-9-8-15-23(28)26(32)33)29-27(34)35-17-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h4-7,11-14,22-24H,3,8-10,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t23?,24-,28?/m0/s1
• InChI Key： BYOVXITVNWEMGJ-MJMJPBAGSA-N
• SMILES： OC(C1CCCCC1(C)NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid (CAS No. 2171410-90-3)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid, identified by its CAS number 2171410-90-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-yl moiety, combined with an amide linkage and a chiral center at the (2S) position, endows this molecule with unique chemical properties that are highly relevant to modern drug discovery.

The structural complexity of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid is not merely a matter of academic curiosity but has practical implications in the design of bioactive molecules. The fluoren-9-yl group, known for its rigidity and electronic characteristics, can serve as a scaffold for enhancing the binding affinity and selectivity of drug candidates. This feature is particularly valuable in the development of targeted therapies, where precise molecular interactions are critical for efficacy. Additionally, the amide functionality in the molecule contributes to its solubility and stability, which are essential properties for any pharmaceutical compound.

In recent years, there has been growing interest in the use of chiral auxiliaries and catalysts to achieve enantioselective synthesis, a strategy that is crucial for developing enantiomerically pure drugs. The (2S) configuration at the pentanamido moiety in this compound highlights its potential as a building block for enantiomerically enriched pharmaceuticals. Such compounds are often required to minimize side effects and maximize therapeutic benefits, as different enantiomers of a molecule can exhibit vastly different biological activities. The synthesis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid exemplifies the latest advancements in stereocontrol techniques, which are essential for producing high-quality pharmaceutical intermediates.

The methoxycarbonyl group in the molecule plays a pivotal role in its reactivity and functionality. This protective group is commonly used in peptide chemistry to prevent unwanted side reactions during synthetic procedures. The incorporation of this group into 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid not only enhances the compound's stability but also provides a handle for further derivatization. Such versatility is highly advantageous in drug development pipelines, where multiple rounds of chemical modification are often necessary to optimize a lead compound's pharmacokinetic properties.

One of the most exciting aspects of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid is its potential application in the field of immunomodulation. Recent studies have demonstrated that fluorene-based compounds can interact with immune cells and modulate immune responses. The specific arrangement of functional groups in this molecule suggests that it may have immunoregulatory effects, making it a candidate for developing novel immunotherapies. For instance, such compounds could be explored as adjuvants or as direct modulators of immune checkpoints, which are critical targets in cancer immunotherapy.

The cyclohexane ring in 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylcyclohexane-1-carboxylic acid contributes to its conformational flexibility, which is an important factor in determining its biological activity. The presence of two amide groups and a methyl substituent on the cyclohexane ring creates multiple possible conformations, each with distinct interactions with biological targets. This conformational diversity can be leveraged to optimize binding affinity and selectivity, key parameters for drug design. Furthermore, the rigid fluoren-9-yl moiety helps to stabilize these conformations, ensuring that the compound maintains its intended structure during biological interactions.

From a synthetic chemistry perspective, CAS No. 2171410-90-3 represents an excellent example of how complex molecular architectures can be constructed through multi-step organic synthesis. The integration of advanced techniques such as asymmetric catalysis and protective group strategies allows for the precise control over stereochemistry and functionality. These synthetic methodologies are not only relevant for producing this specific compound but also serve as paradigms for developing other complex pharmaceutical intermediates. The ability to synthesize such intricate molecules with high yield and purity underscores the progress made in synthetic organic chemistry over recent decades.

The pharmacological potential of CAS No. 2171410-90-3 extends beyond immunomodulation; it also holds promise for applications in anti-inflammatory therapy. Inflammation is a hallmark of numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By modulating inflammatory pathways, fluorene-based compounds like this one could offer novel therapeutic strategies. Preclinical studies have shown that certain fluorene derivatives exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines or enzymes. Further research on CAS No. 2171410-903 could uncover similar mechanisms of action, potentially leading to new treatments for inflammatory diseases.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy profiles before they can be translated into clinical use. Given its complex structure and diverse functional groups, CAS No. 2171410903 would likely undergo extensive preclinical studies to assess its pharmacokinetics, pharmacodynamics, and potential side effects. These studies would provide critical insights into how the compound behaves within living systems and whether it meets the stringent criteria required for therapeutic use. The outcomes of these studies will determine whether this compound progresses to clinical trials and ultimately becomes part of medical practice.

The role of computational chemistry and molecular modeling has become increasingly important in modern drug discovery pipelines. These tools allow researchers to predict how potential drug candidates will interact with biological targets at the molecular level before conducting costly wet-lab experiments. For compounds like CAS No 2171410903, computational studies can help identify optimal conformations, predict binding affinities, and even suggest modifications that could enhance their therapeutic potential. By integrating computational methods with experimental approaches, scientists can accelerate the process of identifying promising drug candidates from large libraries of compounds.

The future prospects for CAS No 2171410903 are promising given its unique structural features and potential biological activities. As research continues to uncover new applications for fluorene-based compounds, this molecule could play a significant role in several therapeutic areas including oncology, immunology, and inflammation management. Additionally, advancements in synthetic methodologies may enable more efficient production processes at scale-up levels when these compounds move closer to commercialization or clinical use.